3-Propyl-1,2,4-oxadiazole-5-carbaldehyde

• IUPAC Name: 3-propyl-1,2,4-oxadiazole-5-carbaldehyde
• InChI: InChI=1S/C6H8N2O2/c1-2-3-5-7-6(4-9)10-8-5/h4H,2-3H2,1H3
• InChI Key: BDIKCEZGUDGNDL-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NOC(=N1)C=O
• Molecular Formula: C6H8N2O2
• Molecular Weight: 140.14 g/mol

Description

“3-Propyl-1,2,4-oxadiazole-5-carbaldehyde” is a chemical compound with the molecular formula C6H8N2O2. It is also known as "(3-PROPYL-1,2,4-OXADIAZOL-5-YL)METHANEDIOL".

Scientific Research Applications

Synthesis Techniques and Properties

• 3-Propyl-1,2,4-oxadiazole-5-carbaldehyde has been studied in the context of its synthesis methods. The successful synthesis of similar compounds like 5-aryl-1,2,4-oxadiazole-3-carbaldehydes and 3-aryl-1,2,4-oxadiazole-5-carbaldehydes has been achieved through various routes, starting from corresponding chloromethyl and dichloromethyl derivatives. The peculiar behavior of these aldehydes in their hydrated form has been observed and discussed based on relevant spectroscopic data (Palazzo, Baiocchi, & Picconi, 1979).

Chemical Reactions and Derivatives 2. Research on 2-nitrothiazoles has led to the synthesis of compounds involving 3-(2-nitrothiazol-5-yl)-1,2,4-oxadiazole, showing the potential of using such compounds in various chemical reactions and the formation of diverse derivatives (Borthwick et al., 1973), (Borthwick et al., 1974).

Antimicrobial Properties 3. The antimicrobial properties of derivatives of 3-Propyl-1,2,4-oxadiazole-5-carbaldehyde, such as substituted nitro-1,2,4-oxadiazole-5-carbaldehyde hydrazones, have been studied. These compounds, synthesized from reactions of hydrazines with 3-aryl-5-nitromethyl-1,2,4-oxadiazoles, were tested against standard microbial strains, indicating their potential as antimicrobial agents (Tyrkov & Sukhenko, 2004).

Antimicrobial and Anti-inflammatory Activities 4. Other studies have highlighted the anti-inflammatory and antimicrobial properties of 3-aryl-5-(n-propyl)-1,2,4-oxadiazoles and their derivatives. These compounds demonstrated significant activity against inflammation and certain microorganisms, showcasing their potential in medicinal chemistry (Srivastava et al., 2003).